Cas no 4565-45-1 (Androst-4-en-3-one,16-fluoro-17-hydroxy-, (16a,17a)- (9CI))

• Product Name: Androst-4-en-3-one,16-fluoro-17-hydroxy-, (16a,17a)- (9CI)
• CAS No: 4565-45-1
• MF: C₁₉H₂₇FO₂
• MW: 306.414889574051
• CID: 333155
• PubChem ID: 246204
• Update Time: 2025-04-19

Androst-4-en-3-one,16-fluoro-17-hydroxy-, (16a,17a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androst-4-en-3-one,16-fluoro-17-hydroxy-, (16a,17a)- (9CI)
• 16Alpha-Fluor-17Alpha-hydroxy-4-androsten-3-on
• AC1L1IVF
• CTK8H5145
• LS-64813
• SC 9263
• NSC58848
• CHEBI:79594
• 16alpha-Fluoro-17alpha-hydroxyandrost-4-en-3-one
• NSC-58848
• 4565-45-1
• Q27148714

• Inchi： 1S/C19H27FO2/c1-18-7-5-12(21)9-11(18)3-4-13-14(18)6-8-19(2)15(13)10-16(20)17(19)22/h9,13-17,22H,3-8,10H2,1-2H3/t13-,14+,15+,16-,17-,18+,19+/m1/s1
• InChI Key： WTVJTKJVHNWXNR-IAMXYGRLSA-N
• SMILES： F[C@@H]1C[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@]2(C)[C@@H]1O)=O

Computed Properties

• Exact Mass: 306.20000
• Monoisotopic Mass: 306.2
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 440.1°C at 760 mmHg
• Flash Point: 220°C
• Refractive Index: 1.546
• PSA: 37.30000
• LogP: 3.82720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives